molecular formula C7H10OS B8798394 2-(2-Methylthiophen-3-YL)ethanol

2-(2-Methylthiophen-3-YL)ethanol

Cat. No.: B8798394
M. Wt: 142.22 g/mol
InChI Key: HFCVSBKWYKVNPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Methylthiophen-3-YL)ethanol is a useful research compound. Its molecular formula is C7H10OS and its molecular weight is 142.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10OS

Molecular Weight

142.22 g/mol

IUPAC Name

2-(2-methylthiophen-3-yl)ethanol

InChI

InChI=1S/C7H10OS/c1-6-7(2-4-8)3-5-9-6/h3,5,8H,2,4H2,1H3

InChI Key

HFCVSBKWYKVNPH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CS1)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1.6M BuLi in hexane (98.4 mL, 157.5 mmol) and THF (150 mL) was added at −78° C. a solution of 3-bromo-2-methyl-thiophene (CAS 30319-05-2, 26.6 g, 150 mmol) in THF (50 mL) and stirring at −78° C. was continued for 1 h. 2.0M ethylene oxide in THF (112.5 mL, 225 mmol) and then BF3-Et2O (20.4 mL, 165 mmol) was added dropwise at −70° C. and the yellow solution was stirred at −78° C. for 1 h. After warming to 0° C. the reaction mixture was quenched with 10% brine (400 mL) and extracted with ethyl acetate (400+200 mL). The organic layers were washed with 10% brine, dried (Na2SO4) and evaporated affording 18.6 g crude product as a yellow oil. Purification by chromatography over silica with hexane-ethyl acetate 5:1 gave 14.9 g (70%, GC 94.7%) yellow oil.
Name
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0 (± 1) mol
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reactant
Reaction Step One
Quantity
98.4 mL
Type
reactant
Reaction Step One
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26.6 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
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solvent
Reaction Step One
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Quantity
50 mL
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solvent
Reaction Step One
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0 (± 1) mol
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reactant
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20.4 mL
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reactant
Reaction Step Two
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112.5 mL
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solvent
Reaction Step Two

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